Cas no 1173-75-7 (Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester)

Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester structure
1173-75-7 structure
Product Name:Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
CAS No:1173-75-7
MF:C14Cl10O4
MW:586.677394866943
CID:148259
PubChem ID:164790
Update Time:2025-04-19

Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanedioic acid,1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
    • bis(2,3,4,5,6-pentachlorophenyl) oxalate
    • bis(pentachlorophenyl) ethanedioate
    • Bis(pentachlorophenyl)oxalate
    • B-Pcpo
    • Ethanedioic acid, bis(pentachlorophenyl) ester
    • 1173-75-7
    • Bis(pentachlorophenyl) oxalate
    • Bis(2,3,4,5,6-pentachlorophenyl) oxalate #
    • OXTSSJOQCJZYLA-UHFFFAOYSA-N
    • BIS(PENTACHLOROPHENYL) OXALATE, 99%
    • Ethanedioic acid, 1,2-bis(2,3,4,5,6-pentachlorophenyl) ester
    • DTXSID90151757
    • SCHEMBL431960
    • Inchi: 1S/C14Cl10O4/c15-1-3(17)7(21)11(8(22)4(1)18)27-13(25)14(26)28-12-9(23)5(19)2(16)6(20)10(12)24
    • InChI Key: OXTSSJOQCJZYLA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OC(C(=O)OC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)=O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 581.6686
  • Monoisotopic Mass: 581.668185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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